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Compound of Interest

Compound Name: Alismoxide

Cat. No.: B1243908

An In-depth Technical Guide to the Physicochemical Properties of Alismoxide

Introduction

Alismoxide is a sesquiterpenoid natural product isolated from the tubers of Alisma plantago-
aguatica and the rhizomes of Alisma orientale[1][2]. It has garnered interest in the scientific
community for its potential biological activities, including inhibitory effects on vascular and
bladder smooth muscle contraction, cytostatic action in HelLa cells, and involvement in anti-
allergic responses[1]. This technical guide provides a comprehensive overview of the
physicochemical properties of Alismoxide, detailed experimental protocols for their
determination, and an exploration of its known biological signaling pathways, tailored for
researchers, scientists, and professionals in drug development.

Physicochemical Properties of Alismoxide

The fundamental physicochemical characteristics of Alismoxide are summarized in the table
below. These properties are crucial for understanding its behavior in biological systems and for
the development of analytical methods and potential therapeutic applications.
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Property Value Reference
Molecular Formula C15H2602 [L1[31[41[5]16]
Molecular Weight 238.37 g/mol [11[3][4]1[5]16]
Oil, Solid (White to off-white),
Appearance Colorless amorphous crystals [11031[7]
or white powder
Melting Point 140-142 °C
Boiling Point 343.2 £ 42.0 °C at 760 mmHg
Density 1.0+ 0.1 g/cm3
Flash Point 153.9+225°C
XLogP3-AA (Lipophilicity) 2.1 [5]
Hydrogen Bond Donor Count 2 [5]
Purity >98% [11[6][8]

Solubility and Storage

Understanding the solubility and stability of Alismoxide is critical for its handling, formulation,

and experimental use.

Solvent

Solubility

Reference

Organic Solvents

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone,
Methanol, Ethanol

[1](7]

DMSO

= 31 mg/mL (130.05 mM)

[3]

Storage Recommendations: For long-term preservation of its integrity, Alismoxide should be

stored under specific conditions. As a powder, it is stable for up to 3 years at -20°C and for 2

years at 4°C[3]. When dissolved in a solvent, stock solutions should be stored at -80°C for up
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to 2 years or at -20°C for up to 1 year[3][8]. It is advisable to prepare and use solutions on the
same day or to store them as aliquots in tightly sealed vials to avoid repeated freeze-thaw
cycles[1][3]. Before use, the product should be allowed to equilibrate to room temperature for at
least one hour[1].

Experimental Protocols

The determination of the physicochemical properties of natural products like Alismoxide
involves a series of standardized experimental procedures. While specific protocols for
Alismoxide are not extensively detailed in publicly available literature, the following represents
general and widely accepted methodologies in natural product chemistry.

General Workflow for Physicochemical Characterization

The process begins with the isolation and purification of the compound, followed by a battery of
tests to determine its structural and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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